2-(2-Bromo-phenoxy)-ethylamine
Overview
Description
2-(2-Bromo-phenoxy)-ethylamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as 2-(2-bromophenoxy) ethylamine or BPEA. It is a colorless to pale yellow liquid with a molecular formula of C8H10BrNO, and a molecular weight of 223.08 g/mol.
Scientific Research Applications
Antimicrobial Research
2-(2-Bromo-phenoxy)-ethylamine has been utilized in the synthesis of benzimidazole derivatives that exhibit potent antimicrobial activity . These compounds have been tested against various bacterial strains, showing significant potential in combating drug-resistant infections. The ability to integrate into new antibacterial agents makes this compound valuable in the ongoing fight against antibiotic resistance.
Medicinal Chemistry
In the realm of medicinal chemistry, derivatives of 2-(2-Bromo-phenoxy)-ethylamine have been explored for their pharmacological potential . Specifically, Indolephenoxyacetamide (IPA) analogs have been synthesized and shown to possess anti-tumor activity by targeting HIF-1α, a transcription factor involved in tumor angiogenesis. This highlights the compound’s role in the development of new cancer therapies.
Agricultural Chemistry
While direct applications in agriculture for 2-(2-Bromo-phenoxy)-ethylamine are not well-documented, related bromoacetate compounds are known to participate in the Reformatsky reaction, which is pivotal in synthesizing β-hydroxy-esters . These esters can be further utilized to create agrochemicals, showcasing the indirect relevance of 2-(2-Bromo-phenoxy)-ethylamine in agricultural chemistry.
Material Science
The compound’s derivatives are part of a collection of rare and unique chemicals used in early discovery research within material science . These derivatives could potentially contribute to the development of new materials with unique properties, although specific applications in this field are still under exploration.
Environmental Applications
Research into the environmental applications of 2-(2-Bromo-phenoxy)-ethylamine is limited. However, its derivatives are being studied for their potential use in environmental remediation and as part of novel compounds that could help in pollution control efforts .
Biochemistry and Pharmacology
In biochemistry, 2-(2-Bromo-phenoxy)-ethylamine serves as a building block for molecules that can modulate biological pathways . Its role in synthesizing compounds that interact with lysophosphatidic acid receptors, for instance, could lead to new treatments for conditions related to muscle contraction and fat cell development.
Chemistry Research
The compound is instrumental in the synthesis of complex molecules like phenoxazine derivatives, which are important in various chemical reactions and as intermediates in organic synthesis . Its role in facilitating cyclization reactions to create heterocyclic compounds is particularly noteworthy.
Pharmacological Research
2-(2-Bromo-phenoxy)-ethylamine is a precursor in the synthesis of molecules with pharmacological significance . Its derivatives have been studied for their anti-angiogenic properties, providing a foundation for developing drugs that can suppress solid tumor growth by inhibiting blood vessel formation.
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimicrobial activity . For instance, benzimidazole bridged benzophenone substituted indole scaffolds have been synthesized and tested for in vitro antimicrobial activity . FtsZ, a key functional protein in bacterial cell division, is recognized as a potential target for the growth of novel antibacterial agents .
Mode of Action
It can be inferred from related studies that these types of compounds may interact with their targets, leading to changes that inhibit bacterial cell division
Biochemical Pathways
Compounds with similar structures have been shown to have antimicrobial activity, suggesting that they may affect pathways related to bacterial cell division .
Result of Action
Related compounds have shown antimicrobial activity, suggesting that they may inhibit bacterial cell division .
Action Environment
It is known that factors such as temperature, ph, and the presence of other compounds can influence the action of similar compounds .
properties
IUPAC Name |
2-(2-bromophenoxy)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c9-7-3-1-2-4-8(7)11-6-5-10/h1-4H,5-6,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWRFNXLTMNVOTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCCN)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00627579 | |
Record name | 2-(2-Bromophenoxy)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00627579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-phenoxy)-ethylamine | |
CAS RN |
26646-25-3 | |
Record name | 2-(2-Bromophenoxy)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00627579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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